(5Z,11Z,15R)-15-Hydroxyeicosa-5,11-dien-13-ynoic Acid
(5Z,11Z,15R)-15-Hydroxyeicosa-5,11-dien-13-ynoic Acid
(5Z,11Z,15R)-15-Hydroxyeicosa-5,11-dien-13-ynoic acid is a stable isomer of 15(S)-HETE (Item No. 34720), a major arachidonic acid metabolite from the 15-lipoxygenase pathway. (5Z,11Z,15R)-15-Hydroxyeicosa-5,11-dien-13-ynoic acid elicits concentration-dependent contraction of isolated pulmonary arteries from rabbits and inhibits the proliferation and migration of hormone-independent prostate carcinoma PC-3 cells.
Brand Name:
Vulcanchem
CAS No.:
339534-01-9
VCID:
VC0162448
InChI:
InChI=1S/C20H32O3/c1-2-3-13-16-19(21)17-14-11-9-7-5-4-6-8-10-12-15-18-20(22)23/h8-11,19,21H,2-7,12-13,15-16,18H2,1H3,(H,22,23)/b10-8-,11-9-/t19-/m1/s1
SMILES:
CCCCC[C@@H](O)C#C/C=CCCCC/C=CCCCC(O)=O
Molecular Formula:
C20H32O3
Molecular Weight:
320.5
(5Z,11Z,15R)-15-Hydroxyeicosa-5,11-dien-13-ynoic Acid
CAS No.: 339534-01-9
Reference Standards
VCID: VC0162448
Molecular Formula: C20H32O3
Molecular Weight: 320.5
| CAS No. | 339534-01-9 |
|---|---|
| Product Name | (5Z,11Z,15R)-15-Hydroxyeicosa-5,11-dien-13-ynoic Acid |
| Molecular Formula | C20H32O3 |
| Molecular Weight | 320.5 |
| Standard InChI | InChI=1S/C20H32O3/c1-2-3-13-16-19(21)17-14-11-9-7-5-4-6-8-10-12-15-18-20(22)23/h8-11,19,21H,2-7,12-13,15-16,18H2,1H3,(H,22,23)/b10-8-,11-9-/t19-/m1/s1 |
| Standard InChIKey | FXVHFLDCTFMIGD-DPTNXLIISA-N |
| SMILES | CCCCC[C@@H](O)C#C/C=CCCCC/C=CCCCC(O)=O |
| Description | (5Z,11Z,15R)-15-Hydroxyeicosa-5,11-dien-13-ynoic acid is a stable isomer of 15(S)-HETE (Item No. 34720), a major arachidonic acid metabolite from the 15-lipoxygenase pathway. (5Z,11Z,15R)-15-Hydroxyeicosa-5,11-dien-13-ynoic acid elicits concentration-dependent contraction of isolated pulmonary arteries from rabbits and inhibits the proliferation and migration of hormone-independent prostate carcinoma PC-3 cells. |
| Synonyms | HETE Analog 1 |
| Reference | 1.Pfister, S.L.,Klimko, P.G. and Conrow, R.E. (5Z,11Z,15R)-15-Hydroxyeicosa-5,11-dien-13-ynoic acid: A stable isomer of 15(S)-HETE that retains key vasoconstrictive and antiproliferative activity. Prostaglandins & Other Lipid Mediators Apr, (2016). |
| Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume